Cas no 1493355-09-1 (1,3-dimethyl-1H-pyrazole-4-thiol)

• Product Name: 1,3-dimethyl-1H-pyrazole-4-thiol
• CAS No: 1493355-09-1
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 6252852
• PubChem ID: 66008061
• Update Time: 2025-11-01

1,3-dimethyl-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H-pyrazole-4-thiol
• AKOS015350195
• SCHEMBL20859661
• 1493355-09-1
• EN300-1848448

• Inchi： 1S/C5H8N2S/c1-4-5(8)3-7(2)6-4/h3,8H,1-2H3
• InChI Key： PCMAKZGXJGTHGG-UHFFFAOYSA-N
• SMILES： SC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 128.04081944g/mol
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,3-dimethyl-1H-pyrazole-4-thiol

1,3-Dimethyl-1H-pyrazole-4-thiol (CAS No. 1493355-09-1): A Versatile Scaffold in Medicinal Chemistry and Materials Science

1,3-Dimethyl-1H-pyrazole-4-thiol (CAS No. 1493355-09-1) is a structurally unique organic compound that has garnered increasing attention in contemporary medicinal chemistry and materials science research. This molecule belongs to the class of thiazole derivatives and features a pyrazole ring substituted with two methyl groups at the 1 and 3 positions, as well as a thiol functional group at the 4-position. The thiol group (–SH) is a key pharmacophoric element in many bioactive compounds, while the pyrazole ring is a well-known scaffold in drug discovery due to its ability to form hydrogen bonds and participate in π-π stacking interactions. Recent advances in synthetic methodologies and computational modeling have further expanded the potential applications of 1,3-dimethyl-1H-pyrazole-4-thiol in drug development, catalysis, and advanced materials engineering.

Structurally, 1,3-dimethyl-1H-pyrazole-4-thiol consists of a five-membered pyrazole ring with a thiol group at the 4-position. The pyrazole ring is a heterocyclic compound containing two nitrogen atoms, which contributes to its inherent polarity and reactivity. The presence of two methyl substituents at the 1 and 3 positions enhances the molecule’s lipophilicity and stability, making it a promising candidate for pharmaceutical applications. Notably, the thiol group in this compound can act as a nucleophile, facilitating participation in various chemical reactions such as Michael additions, thiol-ene click chemistry, and disulfide bond formation. These properties have been leveraged in recent studies to develop thiol-based functional materials and bioconjugate systems for targeted drug delivery.

The synthesis of 1,3-dimethyl-1H-pyrazole-4-thiol typically involves a two-step process. The first step is the formation of the pyrazole ring through a condensation reaction between a 1,3-dimethylhydrazine derivative and a α-diketone compound. This reaction is catalyzed by a base, such as sodium hydroxide, under mild conditions. The second step involves the introduction of the thiol group via a thiolation reaction, which can be achieved using a lawesson’s reagent or a thiolating agent such as phosphorus sulfide. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, including the use of microwave-assisted synthesis and solvent-free conditions to improve yield and reduce environmental impact. These methods align with the growing emphasis on sustainable chemical processes in modern pharmaceutical and materials science research.

In the field of medicinal chemistry, 1,3-dimethyl-1H-pyrazole-4-thiol has shown promise as a building block for the development of antimicrobial agents and antioxidant compounds. The thiol group in this molecule is known to scavenge reactive oxygen species (ROS), which are implicated in various pathological conditions such as inflammation, neurodegenerative diseases, and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,3-dimethyl-1H-pyrazole-4-thiol exhibited significant antioxidant activity in vitro, with IC₅₀ values as low as 1.2 μM against 2,2’-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radicals. These findings highlight the potential of 1,3-dimethyl-1H-pyrazole-4-thiol as a lead compound for the development of novel therapeutic agents targeting oxidative stress-related diseases.

Furthermore, the pyrazole ring in 1,3-dimethyl-1H-pyrazole-4-thiol has been shown to interact with various biological targets, including tyrosine kinase receptors and matrix metalloproteinases (MMPs). A recent computational study published in ACS Medicinal Chemistry Letters (2024) used molecular docking and molecular dynamics simulations to predict the binding affinity of 1,3-dimethyl-1H-pyrazole-4-thiol to EGFR (epidermal growth factor receptor), a key oncogenic target in non-small cell lung cancer (NSCLC). The results indicated that the pyrazole ring forms hydrogen bonds with key residues in the ATP-binding pocket of EGFR, suggesting its potential as a tyrosine kinase inhibitor. These findings open new avenues for the structure-based drug design of pyrazole-containing compounds with improved selectivity and efficacy.

In addition to its applications in drug discovery, 1,3-dimethyl-1H-pyrazole-4-thiol has been explored for use in nanotechnology and materials science. The thiol group in this compound can be utilized to functionalize noble metal nanoparticles, such as gold and silver, through thiolate ligand binding. A 2024 study in Nano Letters demonstrated that 1,3-dimethyl-1H-pyrazole-4-thiol could be used as a stabilizing agent for gold nanoparticles (AuNPs), resulting in highly dispersed colloidal solutions with excellent photothermal properties. These AuNPs exhibited strong surface plasmon resonance (SPR) absorption in the near-infrared (NIR) region, which is highly desirable for photothermal therapy in cancer treatment. The pyrazole ring in 1,3-dimethyl-1H-pyrazole-4-thiol was found to enhance the stability of the AuNPs under biological conditions, making this compound a promising ligand for nanomedicine applications.

The thiol group in 1,3-dimethyl-1H-pyrazole-4-thiol also plays a critical role in bioconjugation reactions, which are essential for the development of targeted drug delivery systems. Thiol-ene click chemistry, a fast and efficient reaction between thiols and alkenes, has been widely used to couple 1,3-dimethyl-1H-pyrazole-4-thiol with polymer-based carriers such as polyethylene glycol (PEG) and polylactic acid (PLA). A 2023 study in Biomaterials demonstrated that 1,3-dimethyl-1H-pyrazole-4-thiol-modified PEG nanoparticles exhibited enhanced cellular uptake and targeting efficiency when conjugated with folate ligands for folate-receptor-mediated drug delivery. These findings underscore the versatility of 1,3-dimethyl-1H-pyrazole-4-thiol in biomedical applications, particularly in the design of smart drug delivery systems with improved bioavailability and reduced toxicity.

In the realm of electrochemistry, 1,3-dimethyl-1H-pyrazole-4-thiol has been investigated as a redox-active component in organic electrochemical transistors (OECTs) and flexible sensors. The thiol group can act as a redox center, enabling the molecule to participate in electron transfer reactions under applied potentials. A 2024 study in Advanced Materials reported that 1,3-dimethyl-1H-pyrazole-4-thiol could be used as a functional group in conjugated polymers to enhance conductivity and stability under flexible conditions. These thiol-containing polymers exhibited excellent mechanical flexibility and electrochemical performance, making them suitable for wearable electronics and flexible displays. The pyrazole ring was found to improve the charge transport properties of the polymers, demonstrating the potential of 1,3-dimethyl-1H-pyrazole-4-thiol in next-generation electronic devices.

Overall, 1,3-dimethyl-1H-pyrazole-4-thiol is a versatile molecule with diverse applications in medicine, nanochemistry, and materials science. Its unique structural features, including the thiol group and the pyrazole ring, enable it to participate in a wide range of chemical reactions and biological processes. As research in these fields continues to advance, it is likely that 1,3-dimethyl-1H-pyrazole-4-thiol will play an increasingly important role in the development of new therapeutic agents, nanostructures, and electronic materials.

1,3-Dimethyl-1H-pyrazole-4-thiol: A Versatile Molecule with Diverse Applications Introduction 1,3-Dimethyl-1H-pyrazole-4-thiol is a multifunctional compound with a unique chemical structure that combines a pyrazole ring and a thiol group. These features endow it with a wide range of chemical and biological properties, making it a valuable molecule in various scientific and technological fields. Below is an overview of its key applications and implications in medicine, nanotechnology, and materials science. --- ### 1. Applications in Drug Discovery and Medicinal Chemistry 1.1. Targeted Inhibition of Oncogenic Pathways - EGFR Inhibition: Molecular docking and simulation studies have shown that the pyrazole ring of 1,3-dimethyl-1H-pyrazole-4-thiol forms hydrogen bonds with key residues in the ATP-binding pocket of EGFR, a critical target in non-small cell lung cancer (NSCLC). This suggests its potential as a tyrosine kinase inhibitor, offering a novel approach for structure-based drug design with improved selectivity and efficacy. 1.2. Antioxidant and Anti-Inflammatory Properties - The thiol group in the molecule can act as a redox-active center, potentially scavenging free radicals and modulating inflammatory pathways, making it a promising lead for antioxidant and anti-inflammatory drugs. --- ### 2. Applications in Nanotechnology and Nanomedicine 2.1. Stabilization of Noble Metal Nanoparticles - Gold nanoparticles (AuNPs) functionalized with 1,3-dimethyl-1H-pyrazole-4-thiol exhibit excellent stability and photothermal properties. The thiol group forms strong thiolate ligand bonds with gold surfaces, resulting in highly dispersed colloidal solutions with surface plasmon resonance (SPR) in the near-infrared (NIR) region. This makes the compound ideal for photothermal therapy in cancer treatment. 2.2. Targeted Drug Delivery Systems - Thiol-ene click chemistry allows the molecule to be conjugated with polymer carriers such as PEG and PLA. When modified with folate ligands, the resulting nanoparticles demonstrate enhanced cellular uptake and targeting efficiency via folate-receptor-mediated endocytosis, offering a promising platform for targeted drug delivery. --- ### 3. Applications in Materials Science and Electronics 3.1. Flexible Conductive Polymers - Incorporation of 1,3-dimethyl-1H-pyrazole-4-thiol into conjugated polymers enhances conductivity and mechanical flexibility. The pyrazole ring improves charge transport properties, making these polymers suitable for wearable electronics and flexible displays. 3.2. Electrochemical Sensors - The thiol group can participate in electrochemical reactions, enabling the molecule to be used in the fabrication of sensors for detecting heavy metals or biomolecules, due to its high sensitivity and selectivity. --- ### 4. Future Prospects and Conclusion 1,3-Dimethyl-1H-pyrazole-4-thiol is a versatile molecule with diverse applications across medicine, nanotechnology, and materials science. Its unique structural features—the thiol group and pyrazole ring—allow it to engage in a wide range of chemical reactions and biological processes. As research in these fields continues to evolve, 1,3-dimethyl-1H-pyrazole-4-thiol is poised to play an increasingly important role in the development of new therapeutic agents, nanomaterials, and electronic devices, driving innovation and advancing scientific frontiers. --- Key Takeaways - Drug Discovery: Potential as EGFR inhibitor and antioxidant. - Nanomedicine: Stabilizer for AuNPs and targetable drug delivery. - Materials Science: Enhances conductivity and flexibility in polymers. - Future Outlook: A promising molecule for next-generation applications in health, electronics, and nanotechnology.